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This technical guide provides a comprehensive overview of the thermodynamic properties of
iron-titanium (Fe-Ti) alloys, critical for understanding phase stability, alloy design, and high-
temperature applications. The information presented herein is curated from experimental data
and computational thermodynamic modeling, offering a foundational resource for professionals
in materials science and related fields.

Introduction to the Iron-Titanium System

The iron-titanium binary system is characterized by the formation of two primary intermetallic
compounds, FeTi and Fe2Ti, in addition to terminal solid solutions of titanium in iron (ferrite)
and iron in titanium (a-Ti and (-Ti).[1] The thermodynamic properties of these phases govern
the microstructure and, consequently, the mechanical and functional properties of Fe-Ti alloys.
Iron is known to be a strong B-Ti phase stabilizer. The stability of these phases is dictated by
their Gibbs free energy, which is a function of enthalpy, entropy, and temperature.

Phase Diagram and Intermetallic Compounds

The Fe-Ti phase diagram illustrates the equilibrium phases present at different compositions
and temperatures. The two prominent intermetallic compounds are:

o FeTi: This phase possesses a B2 crystal structure.
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e FexTi: This Laves phase has a C14 crystal structure.

The formation and stability of these intermetallic phases are of significant interest due to their
potential applications and their influence on the properties of steel and titanium alloys.

Thermodynamic Data

The thermodynamic stability of the various phases in the Fe-Ti system is quantified by their
enthalpy of formation (AHf), entropy of formation (ASf), and Gibbs free energy of formation
(AGf). The relationship between these properties is given by the equation: AGf = AHf - TASH.

Enthalpy of Formation

The enthalpy of formation represents the heat absorbed or released during the formation of a
compound from its constituent elements in their standard states. Negative values indicate an
exothermic reaction and a stable compound. Experimental values for the enthalpy of formation
of FeTi and FezTi have been determined primarily through calorimetric methods.[2][3]

Enthalpy of
Ph Composition (at% Formation (AHf) at Experimental
ase
Ti) 298 K (kJ/mol of Method
atoms)
Solution
FeTi 50 -225+14 ]
Calorimetry[2][3]
] Solution
Fe2Ti 33.3 -27.2+13 )
Calorimetry[2][3]

Gibbs Free Energy of Formation

The Gibbs free energy of formation is the most direct indicator of phase stability at a given
temperature. A more negative Gibbs free energy signifies a more stable phase. The
temperature dependence of the Gibbs free energy for the formation of FeTi and Fe2Ti has been
investigated, showing that both compounds become less stable with increasing temperature.[4]

[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.semanticscholar.org/paper/Enthalpy-of-Formation-of-Intermetallic-Phases-from-G%C4%85sior-D%C4%99bski/69f1a0061c5f1d5f85a0295b464eb806ea6945e6
https://www.researchgate.net/publication/235675340_Enthalpy_of_formation_of_intermetallic_phases_from_Fe-Ni-Ti_system_Comparative_studies
https://www.semanticscholar.org/paper/Enthalpy-of-Formation-of-Intermetallic-Phases-from-G%C4%85sior-D%C4%99bski/69f1a0061c5f1d5f85a0295b464eb806ea6945e6
https://www.researchgate.net/publication/235675340_Enthalpy_of_formation_of_intermetallic_phases_from_Fe-Ni-Ti_system_Comparative_studies
https://www.semanticscholar.org/paper/Enthalpy-of-Formation-of-Intermetallic-Phases-from-G%C4%85sior-D%C4%99bski/69f1a0061c5f1d5f85a0295b464eb806ea6945e6
https://www.researchgate.net/publication/235675340_Enthalpy_of_formation_of_intermetallic_phases_from_Fe-Ni-Ti_system_Comparative_studies
https://www.researchgate.net/figure/Standard-free-Gibbs-energy-change-of-TiC-FeTi-and-Fe2Ti-as-a-function-of-temperature_fig9_362201678
https://www.researchgate.net/figure/Temperature-varying-Gibbs-free-energy-of-TiFe-and-TiFe-2_fig8_338046228
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14369740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Below is a tabular representation of the standard Gibbs free energy of formation as a function
of temperature for FeTi and Fe2Ti, derived from graphical data.[4][5]

Temperature (K) AGf (FeTi) (kJ/mol) AGT (Fez2Ti) (kJ/mol)
673 ~-100 ~-300
873 ~-110 ~-305
1073 ~-120 ~-310
1273 ~-130 ~-315
1473 ~-140 ~-320
1673 ~-150 ~-325
1873 ~-160 ~-330

Note: These values are estimations based on graphical representations and serve as an
illustrative guide. For precise calculations, consulting the original literature is recommended.

Experimental Protocols for Thermodynamic
Property Measurement

The determination of thermodynamic data for alloys relies on precise experimental techniques.
The following sections detail the methodologies for two common calorimetric methods.

Solution Calorimetry

Solution calorimetry is a widely used technique to determine the enthalpy of formation of
intermetallic compounds.[6]

Methodology:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined by dissolving a
known substance with a well-defined heat of solution or by electrical calibration.

o Sample Preparation: Pure iron, pure titanium, and the Fe-Ti alloy of interest are prepared in
powdered or fine particulate form to ensure rapid dissolution. The alloy is typically
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synthesized by arc melting or levitation melting followed by annealing to ensure
homogeneity.[2]

» Dissolution: A precisely weighed amount of the sample (pure metal or alloy) is dropped into a
solvent (e.g., a molten metal bath, often aluminum) inside the calorimeter at a constant high
temperature.[3]

o Temperature Measurement: The change in temperature of the solvent due to the dissolution
of the sample is meticulously recorded.

« Enthalpy Calculation: The heat of solution for each sample is calculated from the
temperature change and the calorimeter's heat capacity.

e Hess's Law Application: The enthalpy of formation of the alloy is then calculated using Hess's
Law, based on the difference between the heats of solution of the alloy and its constituent
elements.

Levitation Alloying Calorimetry

This technique is particularly suited for reactive metals like titanium as it avoids contamination
from a crucible.

Methodology:

o Sample Levitation: A sample of the alloy or its constituent metals is levitated within an
electromagnetic coil under a controlled inert atmosphere or vacuum.[7][8]

e Melting and Alloying: The levitated sample is heated and melted by the induced eddy
currents. For alloys, the constituent metals can be melted and mixed in situ.

o Temperature Measurement: The temperature of the molten droplet is measured without
contact using an optical pyrometer.

o Calorimetry: The molten droplet is then dropped into a calorimeter of known heat capacity
(e.g., a copper block calorimeter), and the resulting temperature rise is measured.

» Enthalpy Calculation: The enthalpy of the molten alloy at the initial temperature is determined
from the temperature change of the calorimeter. By conducting measurements at various
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temperatures, the heat capacity and enthalpy of formation can be derived.

Computational Thermodynamics: The CALPHAD
Method

The CALPHAD (CALculation of PHAse Diagrams) method is a powerful computational tool
used to model the thermodynamic properties of multicomponent systems.[9][10]

Methodology:

» Data Collection: Experimental data, including phase diagram information (e.g., phase
boundaries, transition temperatures) and thermochemical data (e.g., enthalpies of formation,
activities), are collected from the literature.

o Thermodynamic Modeling: The Gibbs free energy of each phase is described by a
mathematical model (e.g., the Redlich-Kistler polynomial for solution phases) with adjustable
parameters.[10]

o Parameter Optimization: The model parameters are optimized by fitting the model to the
collected experimental data using specialized software.

o Database Development: The optimized parameters for the Fe-Ti system are stored in a
thermodynamic database.

o Phase Diagram and Property Calculation: The database can then be used to calculate the
phase diagram and other thermodynamic properties of Fe-Ti alloys at any given composition
and temperature.

Visualizations
Signaling Pathways and Logical Relationships
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Caption: Formation of phases in the Fe-Ti system from constituent elements.
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Caption: Workflow for determining enthalpy of formation using solution calorimetry.
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Caption: The CALPHAD methodology for thermodynamic database development.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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